2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide

• IUPAC Name: 2-amino-N-(1-benzylpiperidin-3-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H27N3O/c1-14(2)20(17(21)11-18)16-9-6-10-19(13-16)12-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3
• InChI Key: MSXANNZUDCQRGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is a chiral small molecule characterized by a piperidine core structure that is substituted with benzyl and isopropyl groups, and features a propionamide side chain with an amino group . With a molecular formula of C18H29N3O and a molecular weight of 303.4 g/mol, this compound serves as a versatile building block in organic and medicinal chemistry research . Its structural properties make it a valuable intermediate for the synthesis of more complex molecules, particularly in the exploration of compounds that interact with central nervous system targets. Preliminary research on analogous piperidine-based compounds suggests potential for modulating G protein-coupled receptors (GPCRs), which are pivotal in many cellular signaling pathways . This interaction may influence neurotransmitter release and alter cellular responses, making it a candidate for pharmacological and mechanistic studies in neurological disorders and pain management research . The synthetic route for this compound typically involves multi-step reactions, starting from commercially available precursors. Common steps include the formation of the piperidine ring, introduction of the benzyl group via nucleophilic substitution, and the formation of the propionamide moiety through amidation reactions . For safe handling, researchers should wear appropriate personal protective equipment (PPE) including nitrile gloves, lab coats, and safety goggles. All procedures should be conducted using fume hoods or local exhaust ventilation to minimize inhalation risks or skin contact . This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Benzyl Substitution: The piperidine ring is then benzylated using benzyl chloride in the presence of a base such as sodium hydride.

Acetamide Formation: The benzyl-substituted piperidine is reacted with isopropylamine and acetic anhydride to form the acetamide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including analgesic and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and physicochemical differences:

Compound Name	Substituents (R₁, R₂)	Molecular Weight (g/mol)	Purity	Status	Reference
Target Compound	R₁: Benzyl; R₂: Isopropyl	289.42	98%	Discontinued
2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide (Enantiomer)	Stereochemistry: (R)-configuration	289.42	N/A	Discontinued
2-Amino-N-(2,2,2-trifluoroethyl)acetamide	R₁: Trifluoroethyl	~220 (estimated)	N/A	Patented
(E)-N-(1-ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide	R₁: Ethyl; R₂: Hydroxyimino	227.28 (calculated)	N/A	Synthesized
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	R₁: Cyclopropyl; R₂: Methyl	~250 (estimated)	N/A	Listed

Key Observations :

• Steric and Electronic Effects : The benzyl group in the target compound enhances lipophilicity compared to trifluoroethyl (electron-withdrawing) or cyclopropyl (smaller, less lipophilic) substituents .
• Stereochemical Impact : The (R)-enantiomer (CAS: 1708198-90-6) has the same molecular weight but may differ in target binding due to chiral recognition .

Analytical Validation :

• The target compound’s purity (98%) is comparable to industrial standards, though its discontinued status suggests synthesis or stability challenges .
• (E)-N-(1-ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide was validated via NMR, HRMS, and TLC (Rf = 0.40), whereas the target compound lacks publicly available analytical data .

Bacterial aaRS Inhibition :

• The target compound shares a structural motif with 2-Amino-N-(arylsulfinyl)-acetamides, which are explicit aaRS inhibitors (e.g., bacterial LeuRS) . However, the absence of a sulfinyl group may reduce potency or selectivity.
• The trifluoroethyl analogue (CAS: N/A) is patented for synthesis but lacks disclosed biological data, limiting direct comparisons .

CNS Penetration Potential:

• The benzyl-piperidine scaffold is associated with CNS activity in compounds like (1-benzyl-piperidin-3-yl)-ethyl-amine . The target compound’s isopropyl group may enhance blood-brain barrier permeability compared to methyl or cyclopropyl substituents .

Biological Activity

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is a synthetic compound that has garnered attention in medicinal chemistry due to its complex structure and potential pharmacological applications. This compound incorporates an amino group, a piperidine ring, and an acetamide moiety, suggesting possible interactions with various biological targets, particularly in the central nervous system (CNS).

Chemical Structure

The molecular structure of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide can be represented as follows:

$$\text{C}_{15}\text{H}_{22}\text{N}_2\text{O}$$

This structure features key functional groups that are essential for its biological activity.

Biological Activity Overview

Research indicates that 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide exhibits several biological activities, particularly:

• Neurotransmitter Modulation : The compound is believed to interact with neurotransmitter systems, which may influence cognitive functions and pain modulation.
• Potential Analgesic and Anxiolytic Properties : Preliminary studies suggest that it may possess pain-relieving and anxiety-reducing effects, making it a candidate for further pharmacological evaluation.

The mechanism of action for 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is not fully elucidated but may involve:

• Receptor Interaction : It likely interacts with receptors involved in neurotransmission, influencing pathways related to mood and pain perception.
• Enzyme Inhibition : Similar compounds have shown potential as inhibitors of acetylcholinesterase (AChE) and histone deacetylases (HDAC), which are relevant in conditions such as Alzheimer's disease.

Case Studies and Research Findings

Recent studies have explored the biological activity of related compounds, providing insights into the potential effects of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide.

Table 1: Comparative Biological Activities of Related Compounds

Compound Name	Biological Activity	IC50 Values	References
Compound A	AChE Inhibition	6.89 μM
Compound B	HDAC Inhibition	0.17 μM
2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide	Potential analgesic/anxiolytic effects	TBD

Synthesis and Structural Variants

The synthesis of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide typically involves several steps using reagents such as benzyl chloride and isopropyl acetamide. The optimization of reaction conditions is crucial for achieving high yields.

Table 2: Synthesis Pathway Overview

Step	Reagents Used	Expected Outcome
1	Benzyl chloride + Piperidine	Formation of benzyl-piperidine
2	Isopropyl acetamide	Acetamide formation
3	Amination reaction	Final product synthesis

Pharmacological Implications

The pharmacological implications of this compound are significant. Given its structural features, it may serve as a lead compound for developing drugs targeting CNS disorders. The dual inhibition potential against AChE and HDAC suggests that it could be effective in treating neurodegenerative diseases.

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide, and how can reaction conditions be optimized?

• Methodology : Multi-step synthesis involving condensation of 1-benzyl-piperidin-3-amine with isopropylamine and acetamide precursors. Key steps include nucleophilic substitution and amide bond formation. Reaction conditions such as ethanol as a solvent, piperidine as a catalyst, and low temperatures (0–5°C) have been effective for structurally related piperidine-acetamide derivatives . Purification via column chromatography or recrystallization, followed by characterization using NMR and mass spectrometry, ensures high yield (>70%) and purity (>95%) .

Q. Which analytical techniques are critical for confirming the structural integrity and purity of this compound?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR to confirm substituent positions and stereochemistry. For example, the benzyl group’s aromatic protons resonate at δ 7.2–7.4 ppm, while the piperidine ring protons appear between δ 2.5–3.5 ppm .
• High-Performance Liquid Chromatography (HPLC) : Use C18 columns with acetonitrile/water gradients to detect impurities (<0.1%) and validate purity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm the molecular ion peak (e.g., [M+H]+ at m/z 318.21 for C17H26N3O) .

Q. What molecular descriptors (e.g., logP, polar surface area) influence this compound’s bioavailability?

• Methodology : Computational tools like MarvinSketch or ACD/Labs predict logP (~2.8) and polar surface area (~60 Ų), indicating moderate lipophilicity and blood-brain barrier permeability. These values align with structurally similar piperidine-acetamide analogs used in CNS studies .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported bioactivity data across pharmacological studies?

• Methodology :

• Assay Standardization : Validate cell-based assays (e.g., receptor binding affinity) using positive controls (e.g., diazepam for GABA-A receptor studies) and ensure consistent compound concentrations .
• Metabolic Stability Testing : Use liver microsomes to assess cytochrome P450-mediated degradation, which may explain variability in in vivo efficacy .
• Data Normalization : Cross-reference results with orthogonal methods (e.g., electrophysiology for ion channel modulation) to confirm target engagement .

Q. What structural modifications could enhance selectivity for neurological targets like sigma-1 receptors?

• Methodology :

• Structure-Activity Relationship (SAR) Studies : Introduce electron-withdrawing groups (e.g., -CF3) to the benzyl ring to improve receptor binding. For example, trifluoromethyl substitutions in related compounds increased sigma-1 affinity by 3-fold .
• Isosteric Replacements : Replace the isopropyl group with cyclopropyl to reduce steric hindrance and improve binding pocket compatibility .
• Prodrug Design : Acetylate the primary amine to enhance bioavailability, with enzymatic cleavage releasing the active compound in vivo .

Q. What computational strategies predict off-target interactions for this compound?

• Methodology :

• Molecular Docking : Use AutoDock Vina to screen against the ChEMBL database, prioritizing kinases and GPCRs due to the compound’s amine and acetamide motifs .
• Machine Learning : Train models on Tox21 datasets to predict hepatotoxicity or cardiotoxicity risks based on structural fragments .

Data Contradiction Analysis

Q. Why do studies report conflicting results on this compound’s efficacy in anxiety models?

• Analysis : Differences in animal models (e.g., elevated plus maze vs. open field test) and dosing regimens (acute vs. chronic) may contribute. For example, higher doses (>10 mg/kg) may induce sedation, masking anxiolytic effects. Cross-study meta-analysis using standardized protocols (e.g., ARRIVE guidelines) is recommended .